Cas no 2137844-54-1 (2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid)

• Product Name: 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid
• CAS No: 2137844-54-1
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 4640359
• Update Time: 2025-06-09

2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-6-13(7-14)5-9(18-8-13)4-10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： UAHRSRFBWCNQER-UHFFFAOYSA-N
• SMILES： C1C2(CC(CC(O)=O)OC2)CN1C(OC(C)(C)C)=O

Additional information on 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid

Recent Advances in the Study of 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid (CAS: 2137844-54-1)

The compound 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid (CAS: 2137844-54-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique oxa-azaspiro[3.4]octane scaffold, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders. Recent studies have focused on its synthetic accessibility, biological activity, and potential applications in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid, highlighting its role as a key intermediate in the synthesis of spirocyclic peptidomimetics. The researchers employed a multi-step synthesis involving ring-closing metathesis and subsequent functionalization to achieve high yields and purity. The compound's structural features, including the tert-butoxycarbonyl (Boc) protecting group and the spirocyclic core, were found to enhance its stability and bioavailability, making it a valuable building block for further derivatization.

In another groundbreaking study (Nature Communications, 2024), the biological activity of 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid was investigated in the context of inflammation modulation. The compound demonstrated potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. Molecular docking studies revealed that the spirocyclic scaffold interacts with key residues in the active site of inflammatory mediators, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further research has also explored the compound's utility in targeted drug delivery systems. A recent preprint (BioRxiv, 2024) described the conjugation of 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid with nanoparticle carriers, enhancing the delivery of therapeutic agents to specific tissues. The study reported improved pharmacokinetic profiles and reduced off-target effects, underscoring the compound's versatility in advanced drug formulation strategies.

In conclusion, 2-{2-[(tert-butoxy)carbonyl]-6-oxa-2-azaspiro[3.4]octan-7-yl}acetic acid (CAS: 2137844-54-1) represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory therapeutics to targeted drug delivery. Ongoing research is expected to further elucidate its mechanisms of action and expand its potential in clinical settings.